| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02145-5g |
trans -methyl 2-(4-bromophenyl)cyclopropanecarboxylate |
1019332-38-7 | 97% | 5g |
$1899 | 2023-09-07 |
trans-Methyl 2-(4-bromophenyl)cyclopropanecarboxylate, identified by the Chemical Abstracts Service Number (CAS No. 1019332-38-7), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylates, which are known for their unique structural properties and potential biological activities. The presence of a bromine substituent at the para position of the phenyl ring and the trans configuration of the cyclopropane moiety contribute to its distinct chemical and pharmacological characteristics.
The< strong>cyclopropane ring is a key structural feature of this compound, renowned for its high reactivity and ability to introduce conformational constraints into molecules. This constraint can significantly influence the binding affinity and selectivity of the compound when interacting with biological targets. In recent years, there has been a growing interest in cyclopropanecarboxylates due to their potential applications in drug design, particularly in the development of novel therapeutic agents.
4-Bromophenyl is another critical component of this compound, which provides a hydrophobic surface and enhances its interaction with various biological receptors. The bromine atom at the para position further modulates the electronic properties of the phenyl ring, making it a valuable moiety for medicinal chemists seeking to optimize drug-like properties such as lipophilicity, solubility, and metabolic stability.
Recent studies have highlighted the< strong>pharmacological potential of trans-Methyl 2-(4-bromophenyl)cyclopropanecarboxylate in several therapeutic areas. For instance, researchers have explored its interactions with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on certain kinases, making it a promising candidate for further investigation in oncology research.
The< strong>synthesis of trans-Methyl 2-(4-bromophenyl)cyclopropanecarboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the cyclopropane ring typically involves cyclization reactions, while the bromination of the phenyl ring is often performed using brominating agents such as N-bromosuccinimide (NBS). The final esterification step introduces the carboxylate functionality, which is essential for its biological activity.
In terms of< strong>biological activity, trans-Methyl 2-(4-bromophenyl)cyclopropanecarboxylate has shown interesting properties in preclinical models. Its ability to modulate enzyme activity and receptor binding suggests that it could be a valuable scaffold for developing new drugs. However, further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in vivo.
The< strong>pharmaceutical industry has been increasingly interested in exploring novel chemical entities like trans-Methyl 2-(4-bromophenyl)cyclopropanecarboxylate due to the rising demand for innovative therapeutic solutions. Its unique structure and promising biological profile make it an attractive candidate for drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.
CAS No. 1019332-38-7 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific information. This standardized numbering system is widely used in academic literature, patents, and regulatory submissions, facilitating seamless communication among researchers worldwide.
The< strong>chemical properties of trans-Methyl 2-(4-bromophenyl)cyclopropanecarboxylate include its molecular formula (C₁₁H₁₁BrO₂) and molecular weight (277.۱۲ g/mol). These properties are crucial for understanding its behavior in various chemical environments and for predicting its interactions with biological systems.
In conclusion, trans-Methyl 2-(4-bromophenyl)cyclopropanecarboxylate (CAS No. 1019332-38-7) is a structurally unique and pharmacologically promising compound that warrants further investigation in drug discovery efforts. Its combination of a cyclopropane ring and a brominated phenyl moiety offers intriguing opportunities for developing novel therapeutic agents. As research progresses, this compound is expected to contribute significantly to advancements in medicinal chemistry and pharmaceutical innovation.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
